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Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506

Essential Safety and Handling Guide for 5-
Methylheptanal

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational procedures for the handling and disposal of 5-
Methylheptanal in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: 5-Methylheptanal

CAS Number: 75579-88-3[1]

Molecular Formula: C8H160[1]

Molecular Weight: 128.21 g/mol [1][2]

Hazard Identification and Personal Protective
Equipment

5-Methylheptanal is a flammable liquid and vapor. It can cause skin and eye irritation and may
cause respiratory irritation.[3][4][5][6] Proper PPE is crucial to minimize exposure and ensure
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safety.

Recommended Personal Protective Equipment (PPE):

PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times to
protect from splashes.[5][6][7]

[8](9]

Hand Protection

Chemical-resistant gloves

Nitrile rubber or neoprene
gloves are recommended.
Inspect gloves for any damage
before use.[3][5][7][9][10]

Respiratory Protection

Air-purifying respirator

Use a NIOSH/MSHA approved
respirator if working in a poorly
ventilated area or if exposure
limits are exceeded.[5][6][9]
[10][11]

Protective Clothing

Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn to
protect from skin contact. For
larger quantities, a chemical-
resistant apron or coveralls are
recommended.[6][7][9][10]

Footwear

Closed-toe shoes

Chemical-resistant boots are
advised when handling large
gquantities or in case of spills.
[71[9][10]

Operational and Disposal Plans

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[6]
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[e]

Have an emergency eyewash station and safety shower readily accessible.[6]

o

Inspect all PPE for integrity before use.

[¢]

Keep away from open flames, hot surfaces, and other sources of ignition.[3][4][5][12]

[¢]

Ground all equipment to prevent static discharge.[3][12]

e Handling:

[e]

Wear the appropriate PPE as detailed in the table above.

[e]

Use only non-sparking tools.[3][5][12]

o

Avoid direct contact with skin, eyes, and clothing.[3][5]

[¢]

Avoid inhalation of vapors.[4][6]

[¢]

Keep the container tightly closed when not in use.[3][4][5][12]

e Spill Management:
o In case of a small spill, absorb the chemical with an inert material (e.g., sand, vermiculite).
o Place the absorbent material in a sealed, labeled container for disposal.
o For large spills, evacuate the area and follow emergency procedures.

» Disposal:

o Dispose of 5-Methylheptanal and any contaminated materials as hazardous chemical
waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.

o Do not pour down the drain.

Experimental Workflow Diagram
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Figure 1. Safe Handling Workflow for 5-Methylheptanal

Click to download full resolution via product page
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Caption: This diagram outlines the key steps for the safe handling of 5-Methylheptanal, from
preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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